Cas no 1008-01-1 (7H-Purine,7-methyl-6-(methylthio)-)

• Product name: 7H-Purine,7-methyl-6-(methylthio)-
• CAS No: 1008-01-1
• MF: C₇H₈N₄S
• MW: 180.23022
• CID: 186165
• PubChem ID: 227692

7H-Purine,7-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 7H-Purine,7-methyl-6-(methylthio)-
• 7-methyl-6-methylsulfanylpurine
• 7-Methyl-6-methylthio-7H-purine
• 6-Methylmercapto-7-methyl-purin
• 7-Methyl-6-methylmercapto-7H-purin
• 7-Methyl-6-methylmercapto-purin
• 7-methyl-6-methylsulfanyl-7H-purine
• 7-Methyl-6-methylthiopurin
• 7-methyl-6-methylthiopurine
• AC1L5FOH
• AC1Q4VZ4
• CTK3J9264
• NSC19648
• Purine, 7-methyl-6-(methylthio)-
• 7-Methyl-6-(methylthio)-7H-purine
• 7H-Purine, 7-methyl-6-(methylthio)-
• SMR001548169
• CHEMBL1896165
• MLS002638699
• HMS3086H11
• Methyl 7-methyl-7H-purin-6-yl sulfide #
• 1008-01-1
• 7-Methyl-6-methylmercaptopurine
• DTXSID50280996
• SCHEMBL10296681
• NSC-19648
• WGZQCBOLSZNNRW-UHFFFAOYSA-N

• Inchi： InChI=1S/C7H8N4S/c1-11-4-10-6-5(11)7(12-2)9-3-8-6/h3-4H,1-2H3
• InChI Key： WGZQCBOLSZNNRW-UHFFFAOYSA-N
• SMILES： CN1C2C(=NC=NC=2SC)N=C1

Computed Properties

• Exact Mass: 180.04714
• Monoisotopic Mass: 180.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 360.7°C at 760 mmHg
• Flash Point: 171.9°C
• Refractive Index: 1.73
• PSA: 43.6
• LogP: 1.08520